Cas no 59-41-6 (Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-)

Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl- structure
59-41-6 structure
Product Name:Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-
CAS No:59-41-6
MF:C11H17BrN
MW:243.163382291794
CID:369781
PubChem ID:2431
Update Time:2025-04-19

Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,2-bromo-N-ethyl-N,N-dimethyl-
    • (2-bromophenyl)methyl-ethyl-dimethylazanium
    • Bretylium
    • NCGC00168463-06
    • C06855
    • Q420026
    • NCGC00168463-04
    • AB00383047
    • CHEBI:3172
    • DTXSID3046958
    • AAQOQKQBGPPFNS-UHFFFAOYSA-N
    • [(2-bromophenyl)methyl](ethyl)dimethylazanium
    • BSPBio_000904
    • (2-bromophenyl)methyl-ethyl-dimethyl-ammonium
    • 59-41-6
    • Bretylium tosylate(USAN)
    • NCGC00168463-02
    • Benzenemethanaminium, 2-bromo-N-ethyl-N,N-dimethyl-
    • ASL 603
    • SCHEMBL15438
    • Bretylan
    • Bretylium ion
    • UNII-RZR75EQ2KJ
    • SPBio_003063
    • A21112
    • 2-bromo-N-ethyl-N,N-dimethylbenzenemethanaminium
    • Prestwick2_000942
    • L000814
    • Bretylum
    • N-ethyl-N,N-dimethyl-2-bromobenzenemethanaminium
    • N-(2-bromobenzyl)-N,N-dimethylethanaminium
    • Bretylium tolsylate
    • BPBio1_000996
    • GTPL7130
    • (2-bromobenzyl)ethyldimethylaminium
    • CHEMBL1199080
    • RZR75EQ2KJ
    • NS00007932
    • Bretylium cation
    • BRETYLIUM [VANDF]
    • NCGC00168463-01
    • Prestwick1_000942
    • BRETYLIUM [WHO-DD]
    • Prestwick3_000942
    • DB01158
    • (O-BROMOBENZYL)ETHYLDIMETHYLAMMONIUM
    • BRD-K49669424-001-01-6
    • BRD-K49669424-075-19-2
    • Inchi: 1S/C11H17BrN/c1-4-13(2,3)9-10-7-5-6-8-11(10)12/h5-8H,4,9H2,1-3H3/q+1
    • InChI Key: AAQOQKQBGPPFNS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C[N+](C)(C)CC

Computed Properties

  • Exact Mass: 242.054437
  • Monoisotopic Mass: 242.054437
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.8

Experimental Properties

  • Melting Point: [238]
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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